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Compound of Interest

Compound Name: Abl127

Cat. No.: B15576478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the selectivity profile of Abl127, a potent

and covalent inhibitor of Protein Phosphatase Methylesterase-1 (PME-1). PME-1 is a key

enzyme that demethylates and inactivates the tumor suppressor Protein Phosphatase 2A

(PP2A), playing a crucial role in various cellular processes. Understanding the precise

selectivity of inhibitors like Abl127 is paramount for their development as therapeutic agents

and research tools. This document summarizes key quantitative data, details experimental

methodologies used to characterize Abl127, and visualizes its mechanism of action and

experimental workflows.

Quantitative Selectivity Data
Abl127 demonstrates high potency and remarkable selectivity for PME-1. The following table

summarizes the half-maximal inhibitory concentration (IC50) values of Abl127 against PME-1

in various cell lines.

Target Cell Line IC50 (nM) Reference

PME-1 Recombinant 4.2 [1]

PME-1 HEK293T 6.4 [2][3]

PME-1 MDA-MB-231 11.1 [2][4]
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Notably, gel-based competitive Activity-Based Protein Profiling (ABPP) studies have shown that

Abl127 is highly selective for PME-1, with no significant inhibition of over 50 other serine

hydrolases in MDA-MB-231 and HEK293T cell lysates at concentrations up to 10 µM[1][2].

Further proteome-wide selectivity was confirmed by advanced mass spectrometry-based

techniques[4].

Mechanism of Action and Signaling Pathway
Abl127 acts as a covalent inhibitor of PME-1. It is an aza-β-lactam that likely acylates the

active site serine of PME-1, leading to its irreversible inactivation[1][2]. By inhibiting PME-1,

Abl127 prevents the demethylation of PP2A. This leads to an increase in the methylated,

active form of PP2A[4]. Active PP2A can then dephosphorylate downstream targets, influencing

various signaling pathways. For instance, inhibition of PME-1 by Abl127 has been shown to

dysregulate MAP kinase signaling[5][6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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